Cas no 3176-79-2 (Solvent Red 25 (Technical Grade))

• Product Name: Solvent Red 25 (Technical Grade)
• CAS No: 3176-79-2
• MF: C₂₄H₂₀N₄O
• MW: 380.441804885864
• MDL: MFCD00021456
• CID: 43896
• PubChem ID: 329757720
• Update Time: 2025-06-09

Solvent Red 25 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• sudan red B
• Solvent Red 25
• SUDAN RED B STANDARD FOR MICROSCOPY
• C Red No17 WO85
• C.I.Solventred25
• Einecs 221-647-7
• Krasol Dark Red G.
• SUDAN R
• TransparentredYJO-1
• 1-[[3-Methyl-4-[(3-methylphenyl)azo]phenyl]azo]-2-naphthol
• SUDANREDB
• SCHEMBL2389935
• starbld0009658
• Solvent Red 25
• AS-17208
• 2,3'-DIMETHYL-4-((2-HYDROXY-1-NAPHTHYL)AZO)AZOBENZENE
• NSC 252816
• DTXSID501016720
• AKOS015912776
• F87311
• C.I. Solvent Red 25
• 3176-79-2
• UNII-6FF2354A0O
• MFCD00021456
• NSC252816
• NCI60_002029
• SCHEMBL357735
• DTXSID60863118
• CI 26110
• C.I. 26110
• 2-Naphthalenol, 1-((3-methyl-4-((3-methylphenyl)azo)phenyl)azo)-
• Fat Deep Red
• Solvent Red 25 (Technical Grade)
• CHEMBL1997306
• 1-((3-Methyl-4-(m-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• 2-NAPHTHALENOL, 1-(2-(3-METHYL-4-(2-(3-METHYLPHENYL)DIAZENYL)PHENYL)DIAZENYL)-
• 6FF2354A0O
• 1-((3-Methyl-4-((3-methylphenyl)azo)phenyl)azo)-2-naphthol
• 1-((E)-(3-methyl-4-((E)-m-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• 2-Naphthalenol, 1-[[3-methyl-4-[(3-methylphenyl)azo]phenyl]azo]-
• 1-({3-methyl-4-[(3-methylphenyl)diazenyl]phenyl}diazenyl)naphthalen-2-ol
• NS00044995
• 1-(2-(3-METHYL-4-(2-(3-METHYLPHENYL)DIAZENYL)PHENYL)DIAZENYL)-2-NAPHTHALENOL
• NSC-252816
• 1-(4-(M-TOLYLAZO)-M-TOLYLAZO)-2-NAPHTHOL
• Q27264817
• 1-(2-{3-Methyl-4-[(3-methylphenyl)diazenyl]phenyl}hydrazinylidene)naphthalen-2(1H)-one
• Ceres Red B
• 1-[[3-methyl-4-[(3-methylphenyl)diazenyl]phenyl]diazenyl]naphthalen-2-ol
• Sudan Red B, analytical standard
• AKOS024370871
• 1-(2-{3-methyl-4-[2-(3-methylphenyl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-ylidene}hydrazin-1-ylidene)naphthalen-2-one
• NHXXLZBKTKNTEF-UHFFFAOYSA-N

• MDL： MFCD00021456
• Inchi： 1S/C24H20N4O/c1-16-6-5-8-19(14-16)25-27-22-12-11-20(15-17(22)2)26-28-24-21-9-4-3-7-18(21)10-13-23(24)29/h3-15,29H,1-2H3/b27-25+,28-26+
• InChI Key： NHXXLZBKTKNTEF-NBHCHVEOSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=C(C)C=1)/N=N/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 380.16400
• Monoisotopic Mass: 380.163711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 66.2

Experimental Properties

• Density: 1.1900
• Melting Point: 173-175 °C (lit.)
• Boiling Point: 618.8±55.0 °C at 760 mmHg
• Flash Point: 424.4±20.8 °C
• Refractive Index: 1.644
• PSA: 69.67000
• LogP: 7.99300
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Solvent Red 25 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Solvent Red 25 (Technical Grade)

Solvent Red 25 (Technical Grade): An Overview of CAS No. 3176-79-2

Solvent Red 25 (Technical Grade), identified by the Chemical Abstracts Service (CAS) number 3176-79-2, is a versatile and widely used organic dye in various industrial applications. This compound is known for its deep red color and excellent solubility in organic solvents, making it a valuable component in the formulation of dyes, pigments, and colorants. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements related to Solvent Red 25 (Technical Grade).

Chemical Properties: Solvent Red 25 (Technical Grade) is a disperse dye with the molecular formula C₁₈H₁₄N₄O₃. It has a molecular weight of approximately 330.33 g/mol. The compound is characterized by its high color strength, good lightfastness, and excellent resistance to sublimation. These properties make it suitable for use in a variety of applications where color stability and performance are critical.

Solubility and Stability: One of the key features of Solvent Red 25 (Technical Grade) is its excellent solubility in organic solvents such as ethanol, acetone, and toluene. This high solubility allows for easy incorporation into various formulations, ensuring uniform distribution and consistent coloration. Additionally, the compound exhibits good thermal stability, making it suitable for use in high-temperature processes without significant degradation.

Applications: Solvent Red 25 (Technical Grade) finds extensive use in the textile industry for dyeing synthetic fibers such as polyester and nylon. Its deep red color and excellent fastness properties make it an ideal choice for producing vibrant and durable textiles. Beyond textiles, this compound is also utilized in the manufacturing of printing inks, coatings, and plastics. In the pharmaceutical industry, it serves as a colorant for various formulations, enhancing the visual appeal of products while maintaining their functional integrity.

Recent Research Advancements: Recent studies have explored the potential of Solvent Red 25 (Technical Grade) in novel applications beyond its traditional uses. For instance, researchers at the University of California have investigated its photophysical properties for use in photodynamic therapy (PDT). The compound's ability to absorb light in the visible spectrum and generate reactive oxygen species (ROS) makes it a promising candidate for targeted cancer therapy. Additionally, studies at the National Institute of Standards and Technology (NIST) have focused on optimizing the dispersion properties of Solvent Red 25 (Technical Grade) to enhance its performance in inkjet printing applications.

Safety Considerations: While Solvent Red 25 (Technical Grade) is generally considered safe for industrial use when handled properly, it is important to follow standard safety protocols to ensure worker health and environmental protection. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, storage should be in a well-ventilated area away from incompatible materials.

Environmental Impact: The environmental impact of Solvent Red 25 (Technical Grade) has been a subject of ongoing research. Efforts are being made to develop more sustainable production methods that minimize waste generation and reduce the ecological footprint. For example, green chemistry approaches are being explored to synthesize this compound using renewable resources and environmentally friendly catalysts.

Conclusion: Solvent Red 25 (Technical Grade), with its CAS number 3176-79-2, remains a vital component in various industrial sectors due to its unique chemical properties and versatile applications. Ongoing research continues to uncover new potential uses and improve its performance characteristics, ensuring that this compound remains relevant in the ever-evolving landscape of chemical innovation.